Cas no 2680666-26-4 (4-4-(2,2,2-trifluoroacetyl)piperazin-1-ylbenzoic acid)

• Product Name: 4-4-(2,2,2-trifluoroacetyl)piperazin-1-ylbenzoic acid
• CAS No: 2680666-26-4
• MF: C₁₃H₁₃F₃N₂O₃
• MW: 302.249133825302
• CID: 5631887
• PubChem ID: 165940050
• Update Time: 2025-05-27

4-4-(2,2,2-trifluoroacetyl)piperazin-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]benzoic acid
• 2680666-26-4
• EN300-28290685
• 4-4-(2,2,2-trifluoroacetyl)piperazin-1-ylbenzoic acid

• Inchi： 1S/C13H13F3N2O3/c14-13(15,16)12(21)18-7-5-17(6-8-18)10-3-1-9(2-4-10)11(19)20/h1-4H,5-8H2,(H,19,20)
• InChI Key： MEAMDJFWXDSIGF-UHFFFAOYSA-N
• SMILES： FC(C(N1CCN(C2C=CC(C(=O)O)=CC=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 302.08782677g/mol
• Monoisotopic Mass: 302.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.8Ų

Additional information on 4-4-(2,2,2-trifluoroacetyl)piperazin-1-ylbenzoic acid

Comprehensive Overview of 4-4-(2,2,2-trifluoroacetyl)piperazin-1-ylbenzoic acid (CAS No. 2680666-26-4): Properties, Applications, and Research Insights

The compound 4-4-(2,2,2-trifluoroacetyl)piperazin-1-ylbenzoic acid (CAS No. 2680666-26-4) is a specialized piperazine-derived benzoic acid analog, gaining attention in pharmaceutical and agrochemical research due to its unique structural features. Its molecular framework combines a trifluoroacetyl group with a piperazine ring, linked to a benzoic acid moiety, offering versatile reactivity for drug design. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate solubility and binding affinity in target proteins.

In recent years, the demand for fluorinated compounds like 4-4-(2,2,2-trifluoroacetyl)piperazin-1-ylbenzoic acid has surged, driven by their applications in medicinal chemistry and material science. Fluorine atoms enhance metabolic stability and lipophilicity, making this compound a candidate for optimizing drug candidates in oncology and CNS diseases. Its CAS No. 2680666-26-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening libraries.

The synthesis of 4-4-(2,2,2-trifluoroacetyl)piperazin-1-ylbenzoic acid typically involves amide coupling reactions between piperazine derivatives and trifluoroacetic anhydride, followed by functionalization with benzoic acid precursors. Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for purity validation, ensuring compliance with Good Laboratory Practice (GLP) standards. Users often inquire about its solubility (notably in DMSO and methanol) and storage conditions (recommended at -20°C under inert atmosphere).

Beyond pharmaceuticals, this compound’s piperazine core aligns with trends in crop protection research, where fluorinated analogs improve pesticide efficacy. Environmental concerns around sustainable chemistry have also spurred interest in greener synthesis routes for CAS No. 2680666-26-4, such as catalytic fluorination methods. Patent analyses reveal its inclusion in innovative formulations for targeted drug delivery systems.

For researchers exploring structure-activity relationships (SAR), 4-4-(2,2,2-trifluoroacetyl)piperazin-1-ylbenzoic acid serves as a scaffold to investigate hydrogen bonding and steric effects. Computational studies using molecular docking tools highlight its potential interactions with enzyme active sites, particularly in kinase inhibition. FAQs often address its toxicity profile (currently classified as non-hazardous in standard assays) and supplier availability across global chemical distributors.

In summary, 4-4-(2,2,2-trifluoroacetyl)piperazin-1-ylbenzoic acid (CAS No. 2680666-26-4) exemplifies the intersection of fluorine chemistry and heterocyclic design, with broad implications for life sciences. Its adaptability in lead optimization and alignment with green chemistry principles positions it as a compound of enduring scientific and industrial value.